![molecular formula C15H15Cl2N3O2S B2496038 4-[(5,6-dichloropyridin-3-yl)sulfonyl]-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine CAS No. 2094926-05-1](/img/structure/B2496038.png)
4-[(5,6-dichloropyridin-3-yl)sulfonyl]-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
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Description
The compound “4-[(5,6-dichloropyridin-3-yl)sulfonyl]-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” is a complex organic molecule. It contains a benzodiazepine core, which is a class of psychoactive drugs with varying sedative, hypnotic, anxiolytic, anticonvulsant, muscle relaxant, and amnesic properties . The molecule also contains a dichloropyridinyl sulfonyl group, which is a common motif in medicinal chemistry and agrochemicals .
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, includes a benzodiazepine ring (a seven-membered ring containing two nitrogen atoms) and a dichloropyridinyl sulfonyl group (a pyridine ring with two chlorine atoms and a sulfonyl group attached). The exact three-dimensional structure and stereochemistry would depend on the specific synthetic route and conditions .Chemical Reactions Analysis
Benzodiazepines, as a class, are known to undergo a variety of chemical reactions, including oxidation, reduction, and hydrolysis. The dichloropyridinyl sulfonyl group could potentially undergo reactions typical of sulfonyl groups and halogenated aromatic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and stereochemistry. Factors such as solubility, stability, and reactivity would be influenced by the presence and position of the functional groups within the molecule .Safety and Hazards
Future Directions
The future directions for research on this compound would likely depend on its observed biological activity. If it shows promising activity in preclinical studies, it could be further optimized and eventually tested in clinical trials. Alternatively, it could serve as a useful chemical tool for studying biological processes .
properties
IUPAC Name |
4-(5,6-dichloropyridin-3-yl)sulfonyl-1-methyl-3,5-dihydro-2H-1,4-benzodiazepine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Cl2N3O2S/c1-19-6-7-20(10-11-4-2-3-5-14(11)19)23(21,22)12-8-13(16)15(17)18-9-12/h2-5,8-9H,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBYCVFNLVVALOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC2=CC=CC=C21)S(=O)(=O)C3=CC(=C(N=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(5,6-dichloropyridin-3-yl)sulfonyl]-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine |
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